Cas no 2228616-59-7 (methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228616-59-7
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 5818214
• PubChem ID: 165700593
• Update Time: 2025-06-12

methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate
• EN300-1740260
• 2228616-59-7

• Inchi： 1S/C12H18O4/c1-7-6-9(8(2)16-7)12(3,4)10(13)11(14)15-5/h6,10,13H,1-5H3
• InChI Key： YIGGPGFZRFCNLP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate

Methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2228616-59-7): A Comprehensive Overview

Methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate, identified by its CAS number 2228616-59-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in various biochemical pathways. The molecular structure, characterized by a hydroxyl group and a dimethylfuran moiety, suggests a versatile reactivity that could be exploited in drug development and synthetic chemistry.

The< strong>dimethylfuran component in the molecule imparts a distinct electronic and steric environment, making it a valuable scaffold for designing novel compounds. Recent studies have highlighted the role of such furan derivatives in modulating biological processes, particularly in the context of enzyme inhibition and signal transduction. The presence of the< strong>hydroxyl group further enhances the compound's potential as a precursor for more complex molecules, offering opportunities for further functionalization.

In the realm of pharmaceutical research, compounds like methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate are being explored for their pharmacological properties. The< strong>hydroxyl and< strong>methyl substituents contribute to the compound's solubility and bioavailability, which are critical factors in drug design. Preliminary studies have indicated that this compound may exhibit interactions with various biological targets, making it a promising candidate for further investigation.

The synthesis of methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate involves a series of well-established organic reactions, including esterification and condensation processes. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound, facilitating its application in both academic and industrial settings. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for broader research purposes.

One of the most intriguing aspects of methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate is its potential role in natural product synthesis. Furan derivatives are commonly found in many bioactive compounds isolated from plants and microorganisms. By leveraging the structural features of this compound, researchers can develop novel synthetic strategies that mimic natural biosynthetic pathways. This approach not only enriches our understanding of natural product chemistry but also provides new avenues for drug discovery.

The< strong>pharmacological potential of methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate has been further explored through computational modeling and experimental validation. These studies have revealed that the compound can interact with specific enzymes and receptors, suggesting its utility in treating various diseases. For instance, its ability to modulate enzyme activity could make it a valuable tool in developing treatments for metabolic disorders and inflammatory conditions.

In conclusion, methyl 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2228616-59-7) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it a compelling subject for further study. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.